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Compound of Interest

Compound Name: Diarylide Yellow

Cat. No.: B1668936

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Diarylide Yellow
pigments, specifically Pigment Yellow 83 (PY83) and Pigment Yellow 13 (PY13), in the
formulation of high-performance inks. This document outlines their key performance
characteristics, presents comparative data, and details experimental protocols for their
evaluation.

Introduction to Diarylide Yellow Pigments

Diarylide Yellows are a class of organic azo pigments widely utilized in the printing ink industry
for their bright, vibrant yellow hues.[1] They are known for their excellent color strength, good
lightfastness, and resistance to various chemicals, making them suitable for a wide range of
high-performance ink applications, including offset, water-based, and solvent-based ink
systems.[2][3] The two most common types are PY83, which offers a reddish-yellow shade,
and PY13, which provides a greener shade of yellow.[1][4]

Performance Characteristics

Diarylide Yellow pigments offer a range of properties that are critical for high-performance
inks. PY83 is often noted for its superior lightfastness and bleed resistance compared to other
diarylide yellows.[1] PY13, on the other hand, is recognized for its good solvent and migration
resistance.[2] A summary of their key performance indicators is presented in the tables below.
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Data Presentation: Quantitative Performance Data

Table 1: General and Physical Properties of Diarylide Yellow Pigments

Property Pigment Yellow 83 (PY83) Pigment Yellow 13 (PY13)
Colour Index Name Pigment Yellow 83 Pigment Yellow 13

C.l. Number 21108 21100

CAS Number 5567-15-7 5102-83-0

Chemical Class Diarylide Yellow Diarylide Yellow AAMX

Hue Reddish Yellow Greenish/Reddish Yellow
Density (g/cm?3) 15 15

Oil Absorption ( g/100g ) 65-75 30-50

pH 55-7.5 6.0-75

Data compiled from multiple sources.[1][4][5][6][7]

Table 2: Performance and Resistance Properties of Diarylide Yellow Pigments in Inks
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Property Pigment Yellow 83 (PY83) Pigment Yellow 13 (PY13)
Lightfastness (BWS, 1-8) 6-7 5

Heat Stability (°C) 199 180

Water Resistance (1-5) 5 (Excellent) 4-5 (Very Good to Excellent)
Acid Resistance (1-5) 5 (Excellent) 5 (Excellent)

Alkali Resistance (1-5) 5 (Excellent) 5 (Excellent)

Ethanol Resistance (1-5) 4 (Very Good) 4 (Very Good)

Mineral Spirits Resistance (1-

5) 5 (Excellent) 4-5 (Very Good to Excellent)
Xylene Resistance (1-5) 3 - 4 (Good to Very Good) 4 (Very Good)

MEK Resistance (1-5) 3 (Good) 4 (Very Good)

Data compiled from multiple sources. The scales are typically 1-5 (1=Poor, 5=Excellent) for
resistance properties and 1-8 (1=Poor, 8=Excellent) for lightfastness (Blue Wool Scale).[5][6][7]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of
Diarylide Yellow pigments in high-performance ink formulations.

Pigment Dispersion

Objective: To achieve a stable and fine dispersion of the Diarylide Yellow pigment in the ink
vehicle.

Methodology:
e Premixing:

o Weigh the required amounts of Diarylide Yellow pigment, ink vehicle (e.g., resin, solvent),
and dispersing agent.
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o Combine the components in a suitable vessel and mix at low speed using a high-speed
disperser until the pigment is thoroughly wetted.

e Milling:

o Transfer the premix to a bead mill or a three-roll mill.

o Mill the mixture at a controlled temperature and for a specified duration.

o Periodically take samples to assess the fineness of grind using a Hegman gauge.

o Continue milling until the desired fineness of grind (typically below 5 microns) is achieved.
e Let-down:

o Once the desired grind is achieved, let down the pigment concentrate with the remaining
ink components (e.g., additional vehicle, additives) under gentle agitation.

o Mix until the ink is homogeneous.

Lightfastness Testing

Objective: To determine the resistance of the printed ink to fading or color change upon
exposure to light.

Methodology (based on ASTM D4303):
e Sample Preparation:

o Prepare drawdowns of the Diarylide Yellow ink on a standardized substrate (e.g., coated
paper).

o Allow the ink to dry completely according to the manufacturer's specifications.
e EXxposure:
o Mask a portion of each drawdown to serve as an unexposed reference.

o Place the drawdowns in a xenon-arc accelerated weathering apparatus.
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o Expose the samples to a controlled cycle of light and humidity, simulating indoor daylight
conditions.

o Evaluation:

[¢]

After a specified exposure period, remove the samples from the apparatus.

[e]

Visually compare the exposed portion of the drawdown to the masked, unexposed portion.

o

Quantitatively measure the color difference (AE*) between the exposed and unexposed
areas using a spectrophotometer.

o

Rate the lightfastness on the Blue Wool Scale (1-8), where a higher number indicates
better lightfastness.

Chemical Resistance Testing

Objective: To evaluate the ability of the printed ink to withstand exposure to various chemicals.
Methodology (based on ISO 2836):
e Sample Preparation:

o Prepare uniform drawdowns of the ink on the test substrate and allow them to dry
completely.

o Test Procedure:

o Place a small drop of the test chemical (e.g., acid, alkali, solvent) onto the surface of the
dried ink film.

o Cover the spot with a watch glass to prevent evaporation.

o After a specified contact time (e.g., 1 hour), remove the watch glass and gently blot the
excess chemical with a clean cloth.

o Evaluation:
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o Visually inspect the tested area for any signs of degradation, such as discoloration,
blistering, or loss of adhesion.

o Rate the chemical resistance on a scale of 1 to 5 (1=Poor, 5=Excellent) for each chemical
tested.

Tinting Strength Determination

Objective: To measure the ability of a colored pigment to impart color to a white base.
Methodology (based on ASTM D2066):
e Preparation of White Base:
o Prepare a standard white ink base with a known composition.
o Tint Preparation:

o Accurately weigh a specific amount of the Diarylide Yellow pigment and the white ink
base.

o Thoroughly mix the pigment and the white base using a muller or a laboratory mixer to
create a uniform tint.

o Drawdown and Measurement:

o Create a drawdown of the tint on a sealed, non-absorbent chart.

o Measure the reflectance of the drawdown using a spectrophotometer.
 Calculation:

o Compare the reflectance of the sample tint to that of a standard tint prepared with a
reference pigment.

o Calculate the relative tinting strength as a percentage of the standard.

Mandatory Visualizations
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Experimental Workflow Diagram
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Caption: Experimental workflow for evaluating Diarylide Yellow pigments in high-performance
inks.
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Caption: Logical relationships between pigment properties and ink performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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